Cas no 3088-46-8 (Propanenitrile,3-(ethylthio)-)

Propanenitrile,3-(ethylthio)- structure
Propanenitrile,3-(ethylthio)- structure
Product Name:Propanenitrile,3-(ethylthio)-
CAS No:3088-46-8
MF:C5H9NS
MW:115.196659803391
CID:322532
PubChem ID:222869
Update Time:2025-04-19

Propanenitrile,3-(ethylthio)- Chemical and Physical Properties

Names and Identifiers

    • Propanenitrile,3-(ethylthio)-
    • 3-ethylsulfanylpropanenitrile
    • 2-ethylthiopropionitrile
    • 3-Aethylmercapto-propionitril
    • 3-ethylsulfanyl-propionitrile
    • Ethylthio-3-propionitril
    • NSC9907
    • NSC 9907
    • Propanenitrile, 3-(ethylthio)-
    • 3088-46-8
    • NSC-9907
    • AKOS000220340
    • DTXSID90278751
    • 3-(Ethylsulfanyl)propanenitrile #
    • IVUFBXHGCATYAU-UHFFFAOYSA-N
    • SCHEMBL8895047
    • Inchi: 1S/C5H9NS/c1-2-7-5-3-4-6/h2-3,5H2,1H3
    • InChI Key: IVUFBXHGCATYAU-UHFFFAOYSA-N
    • SMILES: S(CC)CCC#N

Computed Properties

  • Exact Mass: 115.04600
  • Monoisotopic Mass: 115.04557046g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 3
  • Complexity: 71.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 49.1Ų

Experimental Properties

  • PSA: 49.09000
  • LogP: 1.65318
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